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Compound of Interest

Compound Name: 4,4'-Dichlorobenzophenone-D8

Cat. No.: B567639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

of 4,4'-Dichlorobenzophenone-D8, a deuterated analog of 4,4'-Dichlorobenzophenone. This

isotopically labeled compound is a valuable tool in analytical and research settings, particularly

for use as an internal standard in mass spectrometry-based quantification methods. This guide

also presents a detailed experimental protocol for the analysis of the unlabeled analog, which

can be readily adapted for use with the deuterated standard, along with a visual representation

of the analytical workflow.

Commercial Supplier Overview
A variety of chemical suppliers offer 4,4'-Dichlorobenzophenone-D8 for research purposes.

The following table summarizes key quantitative data from several prominent suppliers to

facilitate comparison and procurement.
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Experimental Protocols
The following protocol details a robust analytical method for the quantification of 4,4'-

Dichlorobenzophenone, adapted from a published method. This procedure can be modified to

incorporate 4,4'-Dichlorobenzophenone-D8 as an internal standard for isotope dilution mass

spectrometry, a common and highly accurate quantification technique.

Objective: To extract and quantify 4,4'-Dichlorobenzophenone from a biological matrix (e.g.,

cod liver) using gas chromatography-mass spectrometry (GC-MS).

Materials:

Sample matrix (e.g., homogenized cod liver)

4,4'-Dichlorobenzophenone-D8 (for use as an internal standard)

Hexane (pesticide residue grade)

Dichloromethane (pesticide residue grade)

Sodium sulfate (anhydrous)

Florisil® (60-100 mesh)

Concentrated sulfuric acid
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Nitrogen gas (high purity)

Glassware: homogenizer, centrifuge tubes, separatory funnel, chromatography column, vials

Procedure:

Sample Preparation and Spiking:

Weigh 1-2 g of the homogenized sample into a centrifuge tube.

Spike the sample with a known amount of 4,4'-Dichlorobenzophenone-D8 solution

(internal standard). The amount should be chosen to be in the mid-range of the expected

analyte concentration.

Allow the spiked sample to equilibrate for 30 minutes.

Extraction:

Add 10 mL of a 1:1 (v/v) mixture of hexane and dichloromethane to the sample.

Homogenize the mixture for 2 minutes.

Centrifuge the sample at 3000 rpm for 10 minutes.

Carefully collect the organic supernatant.

Repeat the extraction process on the remaining pellet twice more.

Combine all the organic extracts.

Lipid Removal (Acid Treatment):

Add 5 mL of concentrated sulfuric acid to the combined extract in a separatory funnel.

Shake vigorously for 1 minute and allow the phases to separate.

Discard the lower acid layer.

Repeat the acid wash until the acid layer is colorless.
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Drying and Concentration:

Pass the extract through a funnel containing anhydrous sodium sulfate to remove any

residual water.

Concentrate the dried extract to approximately 1 mL using a gentle stream of nitrogen.

Florisil® Cleanup:

Prepare a chromatography column with a glass wool plug, followed by 5 g of activated

Florisil®, and topped with 1 cm of anhydrous sodium sulfate.

Pre-rinse the column with 20 mL of hexane.

Load the concentrated extract onto the column.

Elute the column with 50 mL of a 95:5 (v/v) hexane:dichloromethane mixture.

Collect the eluate.

Final Concentration and Analysis:

Concentrate the collected eluate to a final volume of 100 µL under a gentle stream of

nitrogen.

Transfer the final extract to a GC vial.

Analyze the sample by GC-MS.

GC-MS Parameters (Example):

Gas Chromatograph: Agilent 7890B or equivalent

Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness)

Injector: Splitless, 250°C

Oven Program: 80°C (hold 1 min), ramp to 280°C at 10°C/min, hold 5 min
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Carrier Gas: Helium, constant flow of 1.2 mL/min

Mass Spectrometer: Agilent 5977A or equivalent

Ionization: Electron Ionization (EI), 70 eV

Mode: Selected Ion Monitoring (SIM)

Ions to Monitor:

4,4'-Dichlorobenzophenone: m/z 250, 139, 111

4,4'-Dichlorobenzophenone-D8: m/z 258, 145, 115

Visualized Experimental Workflow
The following diagram illustrates the key steps in the analytical procedure described above.
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Caption: Analytical workflow for the extraction and quantification of 4,4'-Dichlorobenzophenone.
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[https://www.benchchem.com/product/b567639#commercial-suppliers-of-4-4-
dichlorobenzophenone-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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